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Compound of Interest

Compound Name: Pd hydroxide

Cat. No.: B8564616 Get Quote

An In-depth Technical Guide to Palladium(II) Hydroxide

Palladium(II) hydroxide, with the chemical formula Pd(OH)₂, is a key inorganic compound

widely utilized in chemical synthesis and materials science.[1] It is perhaps best known in its

form as Pearlman's catalyst, where it is supported on carbon (20% Pd(OH)₂ on carbon), often

containing adsorbed water.[2][3][4] This guide provides a comprehensive overview of its

chemical formula, molecular weight, properties, synthesis, and critical applications for

researchers, scientists, and professionals in drug development.

Core Properties and Data
Palladium(II) hydroxide is a crucial precursor for generating highly active palladium(0)

nanoparticles in situ, which are essential for various catalytic transformations.[1] Its physical

and chemical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8564616?utm_src=pdf-interest
https://www.benchchem.com/de/product/b041862
https://pubchem.ncbi.nlm.nih.gov/compound/Palladium-hydroxide
https://pubchem.ncbi.nlm.nih.gov/compound/82930
https://www.tcichemicals.com/JP/en/p/P1528
https://www.benchchem.com/de/product/b041862
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8564616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Citations

Chemical Formula H₂O₂Pd or Pd(OH)₂ [2][5][6][7]

Molecular Weight 140.43 g/mol [2][5][8]

CAS Number 12135-22-7 [2][5][6]

Appearance Brown or black powder [2][5][7]

Synonyms
Palladium dihydroxide,

Pearlman's Catalyst
[2][3][5][6]

Water Solubility Insoluble [6][7]

Density 3.44 g/cm³ (at 20°C) [7]

Storage
Room temperature, under inert

atmosphere
[5][7]

Catalytic Role and Mechanism
Palladium(II) hydroxide serves primarily as a precatalyst. In a typical catalytic cycle, the Pd(II)

species is reduced to the active Pd(0) catalyst, which then facilitates the desired chemical

transformation, such as cross-coupling reactions or hydrogenations. The diagram below

illustrates this fundamental relationship.
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Catalytic Cycle
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Activation of Pd(II) Precatalyst to Pd(0) for Catalysis.
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Key Applications in Research and Development
Pd(OH)₂ is a versatile catalyst precursor with numerous applications:

Hydrogenation and Hydrogenolysis: It is highly effective for hydrogenation reactions,

including the reduction of alkenes, alkynes, and nitro groups.[1] It is particularly valued as a

non-pyrophoric catalyst for the hydrogenolysis (cleavage) of benzyl-nitrogen and benzyl-

oxygen bonds, a critical step in deprotection strategies for peptide and glycopeptide

synthesis.[2][7]

Cross-Coupling Reactions: As a precursor to Pd(0), it is used in foundational carbon-carbon

bond-forming reactions like the Suzuki-Miyaura coupling.[9]

Electrochemistry: The high conductivity and stability of palladium hydroxide make it suitable

for developing electrodes for fuel cells and sensors, where it enhances performance and

efficiency.[5]

Nanotechnology: It is employed to create palladium nanoparticles for applications in drug

delivery systems and as imaging agents.[5]

Experimental Protocol: Synthesis of Palladium(II)
Hydroxide
A common and direct method for synthesizing Pd(OH)₂ is through precipitation from a soluble

palladium(II) salt using a hydroxide source.[1][10] The following protocol details this approach.

Objective: To synthesize palladium(II) hydroxide via precipitation.

Materials:

Palladium(II) chloride (PdCl₂)

Hydrochloric acid (HCl), concentrated

Sodium hydroxide (NaOH) solution, 1.0 M

Deionized water
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Procedure:

Dissolution: Dissolve the palladium(II) chloride salt in a minimal amount of concentrated

hydrochloric acid to form a solution of tetrachloropalladate(II) (H₂PdCl₄).

Neutralization & Precipitation: Slowly add the 1.0 M sodium hydroxide solution to the

palladium chloride solution under constant stirring. Continue addition until the solution is

neutralized, which will result in the formation of a dark brown or black precipitate of

palladium(II) hydroxide.[10]

Washing: Filter the precipitate from the solution. Wash the collected solid repeatedly with

deionized water.

Purity Check: Continue washing until a test of the filtrate with silver nitrate (AgNO₃) shows no

formation of a white precipitate (AgCl), confirming the absence of chloride ions.[10]

Drying: Dry the purified palladium(II) hydroxide precipitate under vacuum or in a desiccator.

The workflow for this synthesis is visualized in the diagram below.
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Start: PdCl₂ Salt

1. Dissolve in minimal HCl

2. Neutralize with 1.0M NaOH
to precipitate Pd(OH)₂

3. Wash precipitate with
deionized water

4. Test filtrate for Cl⁻ ions
(using AgNO₃)
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5. Dry the final product

 No Cl⁻ 

End: Pure Pd(OH)₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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